Cas no 64743-15-3 (Benzoic acid,5-[2-[4'-[2-[2,6-diamino-3-methyl-5-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:2))

• Product Name: Benzoic acid,5-[2-[4'-[2-[2,6-diamino-3-methyl-5-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:2)
• CAS No: 64743-15-3
• MF: C₃₄H₂₈N₈Na₂O₆S
• MW: 722.680666923523
• CID: 514962
• Update Time: 2026-04-29

Benzoic acid,5-[2-[4'-[2-[2,6-diamino-3-methyl-5-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[2-[4'-[2-[2,6-diamino-3-methyl-5-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:2)
• Direct Brown 222
• Benzoic acid, 5-((4'-((2,6-diamino-3-methyl-5-((4-sulfophenyl)azo)phenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-2-hydroxy-, disodium salt
• Benzoic acid, 5-(2-(4'-(2-(2,6-diamino-3-methyl-5-(2-(4-sulfophenyl)diazenyl)phenyl)diazenyl)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)diazenyl)-2-hydroxy-, sodium salt (1:2)
• disodium (3E)-3-(2-{4'-[(E)-{2,6-diamino-3-methyl-5-[(E)-(4-sulfonatophenyl)diazenyl]phenyl}diazenyl]-3,3'-dimethylbiphenyl-4-y